![molecular formula C10H11IO3 B3048942 Ethyl 5-iodo-2-methoxybenzoate CAS No. 187396-76-5](/img/structure/B3048942.png)
Ethyl 5-iodo-2-methoxybenzoate
Overview
Description
Ethyl 5-iodo-2-methoxybenzoate is a chemical compound that belongs to the class of organic compounds known as benzoates. It is an iodinated derivative of methoxybenzoate and is widely used in scientific research.
Scientific Research Applications
Applications in Environmental Monitoring and Toxicology
- Occurrence and Fate of Parabens in Aquatic Environments : Parabens, including compounds structurally related to Ethyl 5-iodo-2-methoxybenzoate, are used as preservatives in various products. Research shows their presence in water bodies, raising concerns about their environmental impact and necessitating studies on their fate and behavior in aquatic systems (Haman et al., 2015).
Analytical and Pharmaceutical Applications
- Analytical Methods for Antioxidant Activity : The study of antioxidants, which could include derivatives of Ethyl 5-iodo-2-methoxybenzoate, is crucial across various fields. Analytical techniques for determining antioxidant activity are essential for understanding the implications of these compounds in food engineering, medicine, and pharmacy (Munteanu & Apetrei, 2021).
Toxicological Effects and Human Concerns
- Toxicological Effects of Sunscreen Compounds on Marine Biota : Studies on Ethylhexyl methoxycinnamate and Butyl methoxydibenzoylmethane show significant environmental impact, highlighting the importance of investigating the toxicological effects of chemical compounds, including potentially Ethyl 5-iodo-2-methoxybenzoate, on marine life and human health (da Silva et al., 2021).
Pharmacological Activities
- Pharmacological Activities of Gallic Acid : Research on gallic acid and its derivatives, related to the broad chemical family of Ethyl 5-iodo-2-methoxybenzoate, indicates significant anti-inflammatory properties. Such studies are pivotal for identifying potential therapeutic applications of chemical compounds (Bai et al., 2020).
properties
IUPAC Name |
ethyl 5-iodo-2-methoxybenzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11IO3/c1-3-14-10(12)8-6-7(11)4-5-9(8)13-2/h4-6H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGLSJSXSVPSANZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=CC(=C1)I)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11IO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40596598 | |
Record name | Ethyl 5-iodo-2-methoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40596598 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-iodo-2-methoxybenzoate | |
CAS RN |
187396-76-5 | |
Record name | Ethyl 5-iodo-2-methoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40596598 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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